Cas no 864754-49-4 (3-Azabicyclo[4.1.0]heptane-7-carboxylicacid, 3-methyl-, ethyl ester, (1R,6S,7R)-)

• Product Name: 3-Azabicyclo[4.1.0]heptane-7-carboxylicacid, 3-methyl-, ethyl ester, (1R,6S,7R)-
• CAS No: 864754-49-4
• MF: C₁₀H₁₇NO₂
• MW: 183.24748301506
• CID: 718719
• PubChem ID: 49759638
• Update Time: 2025-04-19

3-Azabicyclo[4.1.0]heptane-7-carboxylicacid, 3-methyl-, ethyl ester, (1R,6S,7R)- Chemical and Physical Properties

Names and Identifiers

• 3-Azabicyclo[4.1.0]heptane-7-carboxylicacid, 3-methyl-, ethyl ester, (1R,6S,7R)-
• 3-Methyl-3-aza-bicyclo[4.1.0]heptane-7-carboxylic acid ethyl ester
• ethyl 4-methyl-4-azabicyclo[4.1.0]heptane-7-carboxylate
• 3-Azabicyclo[4.1.0]heptane-7-carboxylicacid,3-methyl-,ethyl ester,(1R,6S,7R)
• ethyl (1S,6R,7R)-4-methyl-4-azabicyclo[4.1.0]heptane-7-carboxylate
• DTXSID00678081
• 864754-49-4
• Ethyl 3-methyl-3-azabicyclo[4.1.0]heptane-7-carboxylate
• AKOS006328089

• Inchi： 1S/C10H17NO2/c1-3-13-10(12)9-7-4-5-11(2)6-8(7)9/h7-9H,3-6H2,1-2H3
• InChI Key： BNSYTVZKKXUTTJ-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C2CN(C)CCC21)=O

Computed Properties

• Exact Mass: 183.12600
• Monoisotopic Mass: 183.126
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 29.5A^2

Experimental Properties

• PSA: 29.54000
• LogP: 0.68510